Cas no 136772-39-9 ([3,4'-Bipyridine]-5-carbonitrile,1,6-dihydro-6-oxo-, hydrobromide (1:1))

• Product Name: [3,4'-Bipyridine]-5-carbonitrile,1,6-dihydro-6-oxo-, hydrobromide (1:1)
• CAS No: 136772-39-9
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 166229
• PubChem ID: 131989
• Update Time: 2025-04-19

[3,4'-Bipyridine]-5-carbonitrile,1,6-dihydro-6-oxo-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridine]-5-carbonitrile,1,6-dihydro-6-oxo-, hydrobromide (1:1)
• 2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile
• 6-oxo-1,6-dihydro-3,4'-bipyridine-5-carbonitrile
• 6-Odbcn
• AKOS022645570
• UNII-9V1XHG6QRM
• SCHEMBL7281879
• BDBM50024966
• 5-cyano[3,4'-bipyridin]-6(1H)-one
• 6-Oxo-1,6-dihydro-[3,4'']bipyridinyl-5-carbonitrile
• 6-Oxo-1,6-dihydro-(3,4'-bipyridine)-5-carbonitrile
• 5-cyano-[3,4'-bipyridin]-6(1H)-one
• 1,2-dihydro-2-oxo-5-(4-pyridinyl)-nicotinonitrile
• (N-(1,6-Dihydro-6-oxo-(3,4'-bipyridine)-5-carbonitrile)
• [3,4'-Bipyridine]-5-carbonitrile,1,6-dihydro-6-oxo-,hydrobromide(1:1)
• Inamrinone nitrile [USP]
• CHEMBL58782
• 6-oxo-1,6-dihydro-3,4/'-bipyridine-5-carbonitrile
• 62749-26-2
• DTXSID70159918
• Amrinone Related Compound C
• 9V1XHG6QRM
• INAMRINONE NITRILE [USP IMPURITY]
• 136772-39-9
• SEQOYYYZFNJQSV-UHFFFAOYSA-N

• Inchi： 1S/C11H7N3O/c12-6-9-5-10(7-14-11(9)15)8-1-3-13-4-2-8/h1-5,7H,(H,14,15)
• InChI Key： SEQOYYYZFNJQSV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=CN1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 197.05901
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 69.8